2-Methoxyethyl 5-[(hydrazinecarbonyl)methoxy]-2-methyl-1-benzofuran-3-carboxylate

• IUPAC Name: 2-methoxyethyl 5-(2-hydrazinyl-2-oxoethoxy)-2-methyl-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C15H18N2O6/c1-9-14(15(19)21-6-5-20-2)11-7-10(3-4-12(11)23-9)22-8-13(18)17-16/h3-4,7H,5-6,8,16H2,1-2H3,(H,17,18)
• InChI Key: MXGSGKLBTWEKNJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(O1)C=CC(=C2)OCC(=O)NN)C(=O)OCCOC
• Molecular Formula: C15H18N2O6
• Molecular Weight: 322.31 g/mol
• CAS No.: 308297-57-6

Description

2-Methoxyethyl 5-[(hydrazinecarbonyl)methoxy]-2-methyl-1-benzofuran-3-carboxylate is a useful research compound. Its molecular formula is C15H18N2O6 and its molecular weight is 322.317. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

One key area of application involves the synthesis of benzofuran-carboxamide derivatives, which have been studied for their antimicrobial properties. The synthesis process typically involves the reaction of benzofuran-carboxylic acid derivatives with ethyl chloroformate, followed by treatment with amines or hydrazine hydrate. These derivatives have shown moderate to slight activity against Gram-positive bacteria, indicating their potential in developing new antibacterial agents (Hishmat et al., 1989).

Antimicrobial and Antitubercular Activity

Further research has focused on the synthesis of novel Schiff bases of 2-(1-benzofuran-2-yl)quinoline-4-carboxylic acid derivatives. These compounds have been synthesized through the reaction with substituted aromatic aldehydes and tested for their antibacterial and antitubercular activities. Some derivatives have shown high activity against S. aureus and E. faecalis, demonstrating the potential of benzofuran derivatives in treating bacterial infections and tuberculosis (Bodke et al., 2017).

Antioxidant Activities

The antioxidant properties of functionalized 3-(benzofuran-2-yl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazole scaffolds have also been explored. These compounds were synthesized through a multi-step process involving the treatment of salicyaldehyde derivatives with potassium tert-butoxide, followed by Claisen–Schmidt condensation and coupling with benzoyl chlorides. Evaluation of their antimicrobial and antioxidant activities revealed that several synthesized analogues exhibit significant antioxidant properties, suggesting their potential in oxidative stress-related therapeutic applications (Rangaswamy et al., 2017).

Crystallographic Studies

Crystallographic studies have been conducted on derivatives related to benzofuran compounds to understand their structural characteristics and potential chemical transformations. For instance, the dehydration phenomenon of methyl 3-hydroxy-2-methyl-1,1,4-trioxo-1,2,3,4-tetrahydro-1λ6-benzo[e][1,2]thiazine-3-carboxylate has been investigated, providing insights into the structural changes and potential chemical reactivity of such compounds (Arshad et al., 2013).